2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

• Molecular Formula: C20H13N5O3S
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C20H13N5O3S/c21-14(26)10-24-13-9-5-4-8-12(13)15(18(24)27)16-19(28)25-20(29-16)22-17(23-25)11-6-2-1-3-7-11/h1-9H,10H2,(H2,21,26)/b16-15-
• InChI Key: GUMKNRXMJZIBEC-NXVVXOECSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC(=O)N)/SC3=N2
• SMILES: C1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC(=O)N)SC3=N2

Description

2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a chemical compound that is widely used in scientific research. It is a synthetic molecule that has been designed to target specific biological pathways and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is complex and not fully understood. However, it is known to target specific signaling pathways within cells, including the NF-κB pathway and the JAK/STAT pathway. By modulating these pathways, the molecule is able to exert its anti-inflammatory and anti-tumor effects.
Biochemical and physiological effects:
2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of disease. The molecule has also been shown to modulate the immune response, and to have potential applications in the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide in lab experiments is its potent and selective activity. The molecule is able to target specific signaling pathways within cells, making it a valuable tool for investigating the role of these pathways in disease. However, one limitation of using the molecule is its complex synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for research on 2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide. One area of interest is in the development of new therapeutic approaches for cancer and inflammatory disorders. The molecule has shown promise in preclinical studies, and further research is needed to determine its potential as a clinical therapy. Another potential direction for research is in the development of new synthetic methods for the molecule, which could make it more accessible for use in a wider range of scientific studies.

Synthesis Methods

The synthesis of 2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a complex process that involves multiple steps. The molecule is typically synthesized through a combination of organic synthesis techniques, including condensation reactions and cyclization reactions.

Scientific Research Applications

2-[(3Z)-2-oxo-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide has a wide range of scientific research applications. It has been used in studies of cancer biology, neurodegenerative diseases, and inflammatory disorders. The molecule has been shown to have potent anti-inflammatory and anti-tumor properties, and has been used in preclinical studies to investigate new therapeutic approaches for a variety of diseases.